Methyl 4-((2-(furan-3-yl)-2-thiomorpholinoethyl)carbamoyl)benzoate

• IUPAC Name: methyl 4-[[2-(furan-3-yl)-2-thiomorpholin-4-ylethyl]carbamoyl]benzoate
• InChI: InChI=1S/C19H22N2O4S/c1-24-19(23)15-4-2-14(3-5-15)18(22)20-12-17(16-6-9-25-13-16)21-7-10-26-11-8-21/h2-6,9,13,17H,7-8,10-12H2,1H3,(H,20,22)
• InChI Key: SXSFEDMAISJOSF-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=CC=C(C=C1)C(=O)NCC(C2=COC=C2)N3CCSCC3
• Molecular Formula: C19H22N2O4S
• Molecular Weight: 374.5 g/mol

Description

Methyl 4-((2-(furan-3-yl)-2-thiomorpholinoethyl)carbamoyl)benzoate, also known as MTMECB, is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields.

Scientific Research Applications

Chemical Synthesis and Reactivity

The research into similar compounds has yielded valuable insights into chemical synthesis and reactivity. For instance, the preparation of compounds with potent antagonistic activity against human leukotriene B4 BLT1 and/or BLT2 receptors demonstrates the utility of furan derivatives in developing pharmaceuticals targeting inflammation and related disorders (Kumiko Ando et al., 2004). Another study outlines a high-yield synthesis of fluorescent benzo, thieno, and furo [c]-fused pyridazine derivatives, highlighting the versatility of furan compounds in creating fluorescent markers for biological and chemical studies (E. Galenko et al., 2016).

Pharmacological Applications

The pharmacological potential of furan derivatives is evident in studies like the investigation of 3-(2-methyl-furan-3-yl)-4-substituted-Δ2-1,2,4-triazoline-5-thiones, which showed strong antinociceptive properties, indicating their use in pain management (A. Siwek et al., 2008).

Material Science and Engineering

In the realm of material science, the use of furan derivatives for crystal engineering is notable. For example, Methyl 2-(carbazol-9-yl)benzoate showcased a phase transition under high pressure, offering insights into the design of pressure-responsive materials (Russell D. L. Johnstone et al., 2010).